Cas no 212392-51-3 (3-((Piperazin-1-yl)methyl)benzenamine)

3-((Piperazin-1-yl)methyl)benzenamine is a versatile aromatic amine derivative featuring a piperazine moiety. Its molecular structure, combining a benzenamine core with a piperazine-methyl substituent, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits enhanced reactivity due to the electron-donating effects of the amine and piperazine groups, facilitating its use in nucleophilic substitution and condensation reactions. Its stability under standard conditions and solubility in common organic solvents further contribute to its utility in heterocyclic chemistry. This compound is particularly relevant in the development of bioactive molecules, including CNS-targeting agents, owing to its potential for modulating receptor interactions.
3-((Piperazin-1-yl)methyl)benzenamine structure
212392-51-3 structure
Product Name:3-((Piperazin-1-yl)methyl)benzenamine
CAS No:212392-51-3
MF:C11H17N3
MW:191.272782087326
MDL:MFCD09909471
CID:911347
PubChem ID:45115820
Update Time:2025-05-27

3-((Piperazin-1-yl)methyl)benzenamine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-piperazinylmethyl)-Benzenamine
    • 3-(1-piperazinylmethyl)Benzenamine
    • 3-(PIPERAZIN-1-YLMETHYL)ANILINE
    • Benzenamine, 3-(1-piperazinylmethyl)- (9CI)
    • 212392-51-3
    • DTXSID50668376
    • SCHEMBL8879213
    • DA-25457
    • AKOS006310868
    • Benzenamine,3-(1-piperazinylmethyl)-(9ci)
    • 3-((Piperazin-1-yl)methyl)benzenamine
    • 3-[(Piperazin-1-yl)methyl]aniline
    • MFCD09909471
    • MDL: MFCD09909471
    • Inchi: 1S/C11H17N3/c12-11-3-1-2-10(8-11)9-14-6-4-13-5-7-14/h1-3,8,13H,4-7,9,12H2
    • InChI Key: WQJUXLSPLDPDDF-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=C(C=2)N)CCNCC1

Computed Properties

  • Exact Mass: 191.142247555g/mol
  • Monoisotopic Mass: 191.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 41.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 341.5±27.0 °C at 760 mmHg
  • Flash Point: 160.3±23.7 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-((Piperazin-1-yl)methyl)benzenamine Security Information

3-((Piperazin-1-yl)methyl)benzenamine Pricemore >>

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3-((Piperazin-1-yl)methyl)benzenamine Suppliers

Amadis Chemical Company Limited
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(CAS:212392-51-3)3-((Piperazin-1-yl)methyl)benzenamine
Order Number:A1146722
Stock Status:in Stock
Quantity:0.25g/1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:05
Price ($):423.0/1058.0/3173.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:212392-51-3)3-((Piperazin-1-yl)methyl)benzenamine
A1146722
Purity:99%/99%/99%
Quantity:0.25g/1g/5g
Price ($):423.0/1058.0/3173.0
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